Cas no 61416-89-5 (5,8-Quinazolinedione, 2,4-dimethyl-6-(phenylamino)-)

• Product Name: 5,8-Quinazolinedione, 2,4-dimethyl-6-(phenylamino)-
• CAS No: 61416-89-5
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 480248
• PubChem ID: 12301263
• Update Time: 2025-04-19

5,8-Quinazolinedione, 2,4-dimethyl-6-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 5,8-Quinazolinedione, 2,4-dimethyl-6-(phenylamino)-
• 6-anilino-2,4-dimethylquinazoline-5,8-dione
• 2,4-dimethyl-6-(phenylamino)quinazoline-5,8-dione
• 2,4-dimethyl-6-(phenylamino)-5,8-dihydroquinazoline-5,8-dione
• DTXSID10486492
• 61416-89-5

• Inchi： 1S/C16H13N3O2/c1-9-14-15(18-10(2)17-9)13(20)8-12(16(14)21)19-11-6-4-3-5-7-11/h3-8,19H,1-2H3
• InChI Key： BGTMUKDENKBJIT-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C2C1=C(C)N=C(C)N=2)=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.10089
• Monoisotopic Mass: 279.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 71.95